2-((1-((4-Methoxy-3-methylphenyl)sulfonyl)piperidin-4-yl)oxy)nicotinonitrile

• IUPAC Name: 2-[1-(4-methoxy-3-methylphenyl)sulfonylpiperidin-4-yl]oxypyridine-3-carbonitrile
• InChI: InChI=1S/C19H21N3O4S/c1-14-12-17(5-6-18(14)25-2)27(23,24)22-10-7-16(8-11-22)26-19-15(13-20)4-3-9-21-19/h3-6,9,12,16H,7-8,10-11H2,1-2H3
• InChI Key: QYWIGHJZDSXPEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N2CCC(CC2)OC3=C(C=CC=N3)C#N)OC
• Molecular Formula: C19H21N3O4S
• Molecular Weight: 387.5 g/mol

Description

2-((1-((4-Methoxy-3-methylphenyl)sulfonyl)piperidin-4-yl)oxy)nicotinonitrile is a chemical compound that has been synthesized and studied for its potential use in scientific research. This compound has shown promising results in various studies, and its mechanism of action and physiological effects have been extensively explored.

Scientific Research Applications

Electrochemical Synthesis and Modification

The anodic methoxylation of piperidine derivatives, including those with N-acyl and N-sulfonyl groups, highlights the electrochemical routes to modify similar structures, potentially impacting their reactivity and properties for further applications in organic synthesis and material science (Golub & Becker, 2015).

Structural Studies and Crystal Engineering

Research on nicotinonitrile derivatives, including studies on their crystal structures and molecular interactions, underscores their significance in the design of new materials with tailored properties. These insights can be pivotal for developing novel sensors, pharmaceuticals, or electronic materials (Chantrapromma et al., 2009).

Novel Syntheses of Piperidine-based Compounds

The three-component synthesis of novel pyridine derivatives incorporating piperidine units highlights innovative routes to construct complex molecules. Such synthetic strategies can be crucial for the development of new drugs or functional materials (Wu Feng, 2011).

Environmental Applications

Studies on the activation of peroxymonosulfate by cobalt(II) for the generation of high-valent cobalt-oxo species reveal the compound's potential in environmental remediation. This work suggests applications in water treatment and pollution control by enabling efficient degradation of organic pollutants (Zong et al., 2020).

Inhibitory Activity and Biological Applications

The synthesis and evaluation of (4-piperidin-1-yl)-phenyl sulfonamides as potent and selective human beta(3) agonists indicate the potential of similar compounds in therapeutic applications, specifically for metabolic disorders (Hu et al., 2001).